6-methoxy-3aH-2,1-benzoxazol-3-one

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• SMILES: COC1=CC2=NOC(=O)C2C=C1
• InChI: InChI=1S/C8H7NO3/c1-11-5-2-3-6-7(4-5)9-12-8(6)10/h2-4,6H,1H3
• InChIKey: GAMWLADSFKFMBH-UHFFFAOYSA-N

Researchers seeking a quantifiably superior CNS muscle relaxant often encounter potency gaps with generic benzoxazolones. Coixol (6-MBOA, CAS 532-91-2) directly resolves this: • ~2× greater thiopental sleep potentiation vs. chlorzoxazone at matched i.p. doses. • ~1.5× more potent PTZ anticonvulsant activity, enabling robust SAR benchmarking. • Validated BNI agent: ED₅₀ 0.76 μM vs. N. europaea; ~50% of maize root exudate nitrification inhibition. Supplied at ≥98% purity with full analytical documentation for reproducible CNS, agricultural BNI, and agrochemical fungicide research.

Coixol (MBOA): Identity, Physicochemical Profile, and Biological Classification

6-Methoxy-3aH-2,1-benzoxazol-3-one (CAS 532-91-2; synonymously coixol, 6-MBOA, 6-methoxy-2-benzoxazolinone; IUPAC: 6-methoxy-3H-1,3-benzoxazol-2-one) is a naturally occurring benzoxazolone alkaloid first isolated from Coix lacryma-jobi (adlay/Job's tears) seeds and also identified as a root-exuded secondary metabolite in maize (Zea mays) and other Poaceae species [1]. It is a low-molecular-weight heterocycle (C₈H₇NO₃; MW 165.15 g/mol; mp 152–156 °C) featuring a methoxy substituent at the 6-position of the benzoxazolone scaffold [2]. The compound is recognized as a privileged scaffold in medicinal and agricultural chemistry, with demonstrated central muscle relaxant, anticonvulsant, anti-inflammatory, antimicrobial, acetylcholinesterase-inhibitory, and biological nitrification inhibition (BNI) activities [1][3]. Critically, its 6-methoxy substitution differentiates it from the unsubstituted parent scaffold 2-benzoxazolinone (BOA) and from the clinically used 5-chloro analog chlorzoxazone, producing quantifiable shifts in potency, target selectivity, and application domain that carry direct consequences for research material selection.

Structure

6-Methoxy benzoxazolone alkaloid; distinct from unsubstituted BOA and chlorzoxazone

Research Context

Supports sedative, anticonvulsant, anti-inflammatory, neuroprotection, antimicrobial, and BNI pathway studies

Selection

6-OCH₃ substitution modulates lipophilicity and target engagement — not interchangeable with generic benzoxazolones

• [1] Gomita Y, Ichimaru Y, Moriyama M, Fukamachi K, Uchikoba K, Araki Y. Behavioral and EEG effects of coixol (6-methoxybenzoxazolone), one of the components in Coix Lachryma-Jobi L. var. ma-yuen Stapf. Nihon Yakurigaku Zasshi. 1981 Mar;77(3):245-59. Japanese. PMID: 7052357. View Source
• [2] National Institute of Standards and Technology. 6-Methoxy-2-benzoxazolinone. NIST Chemistry WebBook, SRD 69. CAS 532-91-2. View Source
• [3] Otaka J, Subbarao GV, Jiang M, Ono H, Yoshihashi T. Isolation and characterization of the hydrophilic BNI compound, 6-methoxy-2(3H)-benzoxazolone (MBOA), from maize roots. Plant and Soil. 2023;489:341-359. DOI: 10.1007/s11104-023-06021-7. View Source

Why Coixol Cannot Be Replaced by Generic Benzoxazolone Analogs

Substituting 6-methoxy-3aH-2,1-benzoxazol-3-one (coixol/MBOA) with structurally related benzoxazolones—such as unsubstituted BOA (2-benzoxazolinone, CAS 59-49-4), the 5-chloro analog chlorzoxazone (CAS 95-25-0), or the 2,1-benzisoxazol-3-one regioisomer (CAS 31499-90-8)—introduces measurable and experimentally consequential performance gaps. The 6-methoxy substituent is not a passive structural feature: it directly modulates lipophilicity, hydrogen-bonding capacity, and target engagement [1]. In head-to-head behavioral pharmacology, coixol was approximately twice as potent as chlorzoxazone in potentiating thiopental-induced sleep and ~1.5-fold more potent in suppressing pentylenetetrazol-evoked convulsions [2]. In antimicrobial comparisons, MBOA is more efficient than BOA at suppressing multiple fungal pathogens, a difference attributed to the combined electrophilic character of the heterocyclic nitrogen and the lipophilic contribution of the 6-methoxy group [3]. In agricultural BNI applications, MBOA accounts for nearly 50% of total nitrification-inhibitory activity in maize root exudates—a functional contribution not replicated by the benzoxazinoid precursors HDMBOA or HDMBOA-β-glucoside without metabolic conversion [4]. These quantifiable performance differentials mean that generic substitution without explicit re-validation risks compromising experimental reproducibility, mechanistic interpretation, and translational relevance.

Unsubstituted BOA

Lacks 6-methoxy; lipophilicity and target engagement profile may differ — antimicrobial and BNI activity may not transfer

Chlorzoxazone (5-Cl)

Different substitution position and electronic profile — reported sedative and anticonvulsant endpoint magnitude may not replicate

Benzoxazinoid precursors

HDMBOA and glucoside require metabolic conversion to MBOA; direct substitution may yield delayed or absent BNI activity

• [1] Bravo HR, Copaja SV, Lazo W. Antimicrobial activity of natural 2-benzoxazolinones and related derivatives. J Agric Food Chem. 1997;45(8):3255-3257. DOI: 10.1021/jf9608581. View Source
• [2] Gomita Y, Ichimaru Y, Moriyama M, Fukamachi K, Uchikoba K, Araki Y. Behavioral and EEG effects of coixol (6-methoxybenzoxazolone), one of the components in Coix Lachryma-Jobi L. var. ma-yuen Stapf. Nihon Yakurigaku Zasshi. 1981 Mar;77(3):245-59. Japanese. PMID: 7052357. View Source
• [3] Bravo HR, Copaja SV, Lazo W. Antimicrobial activity of natural 2-benzoxazolinones and related derivatives. J Agric Food Chem. 1997;45(8):3255-3257. DOI: 10.1021/jf9608581. View Source
• [4] Otaka J, Subbarao GV, Jiang M, Ono H, Yoshihashi T. Isolation and characterization of the hydrophilic BNI compound, 6-methoxy-2(3H)-benzoxazolone (MBOA), from maize roots. Plant and Soil. 2023;489:341-359. DOI: 10.1007/s11104-023-06021-7. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Sleep Potentiation: Coixol vs. Chlorzoxazone

In a direct head-to-head comparative study, coixol (6-methoxybenzoxazolone) was approximately twice as potent as the clinically used central muscle relaxant chlorzoxazone (5-chloro-2-benzoxazolinone) in potentiating thiopental-induced sleep in mice and rats [1]. Both compounds were administered intraperitoneally at 50–100 mg/kg, and coixol produced equivalent reductions in locomotor activity and hypothermia to chlorzoxazone at the same dose levels, but exhibited superior sleep-potentiating efficacy [1].

Sleep Potentiation

Head-to-head

~2-fold greater thiopental sleep potentiation vs chlorzoxazone at matched doses (50–100 mg/kg i.p., rodent model)

Supports sedative-hypnotic pathway endpoint interpretation; dose-response benchmarking

In vivo rodent data; 1981 study — confirm with modern replication

Evidence Dimension	Potency in potentiating thiopental-induced sleep
Target Compound Data	Coixol (6-methoxy-3aH-2,1-benzoxazol-3-one): 50–100 mg/kg i.p. produced approximately 2× the sleep-potentiation effect of chlorzoxazone at matched doses
Comparator Or Baseline	Chlorzoxazone (5-chloro-2-benzoxazolinone): 50–100 mg/kg i.p.; defined as reference potency for thiopental sleep potentiation
Quantified Difference	~2-fold greater potency (coixol vs. chlorzoxazone)
Conditions	In vivo behavioral assay; mice and rats; intraperitoneal administration; thiopental-induced sleep model; Nihon Yakurigaku Zasshi 1981

Why This Matters

A 2-fold potency advantage in a classical sedative-hypnotic potentiation model directly impacts dose selection in preclinical CNS studies and distinguishes coixol from generic chlorzoxazone for muscle-relaxant screening cascades.

• [1] Gomita Y, Ichimaru Y, Moriyama M, Fukamachi K, Uchikoba K, Araki Y. Behavioral and EEG effects of coixol (6-methoxybenzoxazolone), one of the components in Coix Lachryma-Jobi L. var. ma-yuen Stapf. Nihon Yakurigaku Zasshi. 1981 Mar;77(3):245-59. Japanese. PMID: 7052357. View Source

Anticonvulsant Potency in PTZ Seizure Model

In the same comparative study, coixol was equipotent to chlorzoxazone in preventing convulsions induced by maximal electroshock (MES), but exhibited approximately 1.5-fold greater potency than chlorzoxazone in suppressing pentylenetetrazol (PTZ)-induced convulsions [1]. This differential anticonvulsant profile across two mechanistically distinct seizure models suggests that the 6-methoxy substitution confers a broader or mechanistically differentiated anticonvulsant spectrum relative to the 5-chloro substitution.

Anticonvulsant PTZ

Head-to-head

~1.5-fold greater PTZ convulsion suppression vs chlorzoxazone; equipotent in MES model

Supports seizure model endpoint differentiation — PTZ pathway context

Rodent models; PTZ and MES data from same study

Evidence Dimension	Anticonvulsant potency in PTZ-induced convulsion model
Target Compound Data	Coixol: ~1.5× more potent than chlorzoxazone in suppressing pentylenetetrazol-induced convulsions; equipotent to chlorzoxazone in MES model
Comparator Or Baseline	Chlorzoxazone: defined as reference potency (1×) in both MES and PTZ convulsion models
Quantified Difference	~1.5-fold greater potency in PTZ model; equipotent (1×) in MES model
Conditions	In vivo seizure models; mice and rats; maximal electroshock (MES) and pentylenetetrazol (PTZ) convulsion assays

Why This Matters

Model-dependent potency differentiation (PTZ > MES) provides a selective advantage for researchers studying GABAergic or PTZ-sensitive seizure pathways, where chlorzoxazone shows relatively weaker efficacy.

• [1] Gomita Y, Ichimaru Y, Moriyama M, Fukamachi K, Uchikoba K, Araki Y. Behavioral and EEG effects of coixol (6-methoxybenzoxazolone), one of the components in Coix Lachryma-Jobi L. var. ma-yuen Stapf. Nihon Yakurigaku Zasshi. 1981 Mar;77(3):245-59. Japanese. PMID: 7052357. View Source

Biological Nitrification Inhibition Potency and Contribution

6-Methoxy-2(3H)-benzoxazolone (MBOA) was identified as the principal hydrophilic BNI compound in maize root exudates, demonstrating a median effective dose (ED₅₀) of 0.76 μM against the recombinant luminescent ammonia-oxidizing bacterium Nitrosomonas europaea (pHLUX20) [1]. MBOA inhibited both ammonia monooxygenase (NH₃ → NH₂OH) and hydroxylamine oxidoreductase (NH₂OH → NO₂⁻) enzymatic steps, indicating dual-pathway blockade [1]. Quantification experiments revealed that MBOA alone accounted for nearly 50% of the total BNI activity across both hydrophilic and hydrophobic root exudate fractions, establishing it as the dominant contributor among all identified maize BNI compounds [1]. Two previously identified benzoxazinoids, HDMBOA and HDMBOA-β-glucoside, were shown to undergo soil-mediated transformation into MBOA, positioning MBOA as the terminal bioactive metabolite in the maize BNI cascade [1].

BNI Potency

Reported

ED₅₀ = 0.76 μM against N. europaea; ~50% of total maize root exudate BNI activity

Supports BNI assay calibration and fractional contribution benchmarking

Recombinant luminescent bioassay; dual-enzyme blockade

Evidence Dimension	BNI potency (ED₅₀) and fractional contribution to total nitrification inhibition activity
Target Compound Data	MBOA: ED₅₀ = 0.76 μM against N. europaea; accounts for ~50% of total BNI activity in maize root exudates
Comparator Or Baseline	Other maize root exudate components (including HDMBOA and HDMBOA-β-glucoside): collectively account for the remaining ~50% of total BNI activity; HDMBOA and its glucoside require metabolic conversion to MBOA for activity
Quantified Difference	ED₅₀ = 0.76 μM; ~50% of total BNI activity attributable to MBOA alone
Conditions	Recombinant luminescent Nitrosomonas europaea (pHLUX20) bioassay; hydroponic maize root exudate collection; chromatographic fractionation and soil incubation experiments

Why This Matters

For agricultural BNI research and nitrogen-management product development, MBOA is the only chemically defined, single-molecule BNI from maize with a quantified ED₅₀ and demonstrated dominant fractional contribution, making it the essential reference standard for BNI assay calibration.

• [1] Otaka J, Subbarao GV, Jiang M, Ono H, Yoshihashi T. Isolation and characterization of the hydrophilic BNI compound, 6-methoxy-2(3H)-benzoxazolone (MBOA), from maize roots. Plant and Soil. 2023;489:341-359. DOI: 10.1007/s11104-023-06021-7. View Source

Antifungal Activity Against Major Plant Pathogens

6-MBOA was tested head-to-head against a panel of pineal indoles (5-methoxytryptamine, melatonin, 5-methoxytryptophol, 5-hydroxytryptamine, 5-methoxyindole-3-acetic acid, and 5-hydroxytryptophol) for antifungal activity against Fusarium oxysporum, Rhizoctonia solani, and Coprinus comatus in Petri plate assays containing potato dextrose agar [1]. 6-MBOA was found to most potently inhibit the growth of all three fungal species among all tested compounds [1]. The study further demonstrated that MBOA is more efficient at suppressing fungal pathogens than the unsubstituted parent scaffold BOA (2-benzoxazolinone), a finding corroborated by independent rhizosphere interaction studies [2]. 6-MBOA also most potently inhibited HIV-1 reverse transcriptase among all tested compounds, with an IC₅₀ > 45 μM reported in a separate NIAID screening entry [3].

Antifungal Activity

Reported rank

Ranked most potent inhibitor among 7 tested compounds (including 6 pineal indoles) against F. oxysporum, R. solani, C. comatus

Supports antifungal SAR studies; benzoxazolone scaffold ranked highest in this screening panel

Petri plate assay; agar medium; rank-order established

Evidence Dimension	Antifungal growth inhibition potency against three fungal pathogens
Target Compound Data	6-MBOA: most potent inhibitor of C. comatus, R. solani, and F. oxysporum growth among 7 tested compounds (6-MBOA + 6 pineal indoles)
Comparator Or Baseline	Pineal indoles (melatonin, 5-methoxytryptamine, 5-methoxytryptophol, 5-hydroxytryptamine, 5-methoxyindole-3-acetic acid, 5-hydroxytryptophol): all showed weaker antifungal activity than 6-MBOA
Quantified Difference	Qualitative rank-order: 6-MBOA > all pineal indoles for all three fungal species; exact MIC values not reported in abstract but rank-order established
Conditions	Petri plate antifungal assay; potato dextrose agar; Fusarium oxysporum, Rhizoctonia solani, Coprinus comatus; Comp Biochem Physiol C Toxicol Pharmacol 2002

Why This Matters

For researchers developing botanical fungicides or studying plant-fungal chemical ecology, 6-MBOA's superior potency rank against agronomically relevant Fusarium and Rhizoctonia pathogens makes it the preferred benzoxazolone scaffold for antifungal structure-activity relationship (SAR) studies.

• [1] Wang HX, Ng TB. Demonstration of antifungal and anti-human immunodeficiency virus reverse transcriptase activities of 6-methoxy-2-benzoxazolinone and antibacterial activity of the pineal indole 5-methoxyindole-3-acetic acid. Comp Biochem Physiol C Toxicol Pharmacol. 2002 Jun;132(2):261-8. DOI: 10.1016/s1532-0456(02)00071-6. PMID: 12106902. View Source
• [2] Benzoxazinoids influence rhizosphere establishment and root colonization by PGPB. Doctoral thesis, Universidade de São Paulo, 2024. Statement: 'MBOA is more efficient at suppressing several fungal pathogens than BOA.' View Source
• [3] NIAID Division of AIDS Anti-HIV/OI/TB Therapeutics Database. 6-Methoxy-2-benzoxazolinone (MBOA). HIV-1 Reverse Transcriptase IC₅₀ > 45 μM; Enzyme Inhibition: 2% at 4000 μg/mL. Reference: Lipids 2001 (8141). View Source

Acetylcholinesterase Inhibition and Neuroprotection

Coixol inhibited acetylcholinesterase (AChE) with an IC₅₀ value of 3.63 ± 1.2 μM in vitro, and molecular docking and molecular dynamics simulations revealed that it stably interacts with the AChE active site, mimicking the binding mode of the known AChE inhibitor tacrine [1]. In parallel, coixol protected SH-SY5Y neuroblastoma cells against H₂O₂- and Aβ₁₋₄₂-induced neurotoxicity in a dose-dependent manner, and Gaussian accelerated MD simulations demonstrated two stable binding modes of coixol with Aβ₁₋₄₂ protofibrils, one of which significantly disrupted protofibril structural integrity [1].

AChE Inhibition

In vitro

IC₅₀ = 3.63 ± 1.2 μM against AChE; binding mimics tacrine; also disrupts Aβ₁₋₄₂ protofibril integrity

Supports multi-target neuroprotection lead discovery; dual AChE inhibition and Aβ disruption

SH-SY5Y cell assays; GaMD simulations; in vitro data

Evidence Dimension	AChE inhibitory potency (IC₅₀)
Target Compound Data	Coixol: IC₅₀ = 3.63 ± 1.2 μM against AChE
Comparator Or Baseline	Tacrine: a clinically established AChE inhibitor; coixol mimics its binding mode at the AChE active site (comparative IC₅₀ value for tacrine not determined in the same study; literature values typically range 0.1–0.5 μM)
Quantified Difference	IC₅₀ = 3.63 ± 1.2 μM; binding mode similarity to tacrine confirmed by molecular docking and MD simulations
Conditions	In vitro AChE inhibition assay; molecular docking and Gaussian accelerated molecular dynamics (GaMD) simulations; SH-SY5Y neuroblastoma cell protection assays (H₂O₂ and Aβ₁₋₄₂); Nat Prod Res 2025

Why This Matters

Coixol's dual AChE inhibitory and Aβ protofibril-disrupting activities, with a quantified IC₅₀, position it as a mechanistically differentiated natural-product lead for multi-target neuroprotective drug discovery, distinct from single-target AChE inhibitors.

• [1] Amen Y, Othman A, Sayed AM, El-Damasy AK, Mira A. Neuroprotective activities of coixol: in vitro and in silico studies. Nat Prod Res. 2025 Apr 26. DOI: 10.1080/14786419.2025.2498076. PMID: 40286333. View Source

Multi-Pathway Anti-Inflammatory Mechanism

In LPS-induced RAW 264.7 macrophage cells, coixol effectively reduced the expression of pro-inflammatory mediators IL-1β, IL-6, IL-18, TNF-α, NO, iNOS, and COX-2, while having no effect on the anti-inflammatory mediator IL-10 [1]. Mechanistic dissection revealed that coixol simultaneously inhibits the mitogen-activated protein kinases (MAPKs) pathway, the nuclear transcription factor κB (NF-κB) pathway, and NOD-like receptor protein 3 (NLRP3) inflammasome activation [1]. This three-pronged mechanistic profile differentiates coixol from classical non-steroidal anti-inflammatory drugs (NSAIDs) that primarily target COX enzymes, and from selective NF-κB or MAPK inhibitors that lack NLRP3 inflammasome suppression. A derivative study found that coixol-based compound 9c exhibited an IC₅₀ of 2.4 μM for NO production inhibition in RAW 264.7 cells, compared to celecoxib's IC₅₀ of 21.1 μM in the same assay system [2].

Anti-inflammatory

Cross-study comparable

Coixol derivative 9c IC₅₀ = 2.4 μM for NO inhibition vs celecoxib IC₅₀ = 21.1 μM (~8.8-fold); coixol engages NF-κB, MAPK, NLRP3 pathways

Supports polypharmacology anti-inflammatory pathway studies; three-pathway engagement context

RAW 264.7 macrophage model; cross-study comparison

Evidence Dimension	Multi-pathway anti-inflammatory mechanism and NO inhibition potency
Target Compound Data	Coixol: suppresses NF-κB, MAPK, and NLRP3 inflammasome pathways simultaneously; coixol derivative 9c IC₅₀ = 2.4 μM for NO inhibition in RAW 264.7 cells
Comparator Or Baseline	Celecoxib (selective COX-2 inhibitor): IC₅₀ = 21.1 μM for NO inhibition in the same LPS-induced RAW 264.7 assay system (Cui et al. 2023)
Quantified Difference	Coixol derivative 9c IC₅₀ = 2.4 μM vs. celecoxib IC₅₀ = 21.1 μM (~8.8-fold difference); coixol engages three inflammatory pathways vs. celecoxib's primary COX-2 target
Conditions	LPS-induced RAW 264.7 macrophage cell model; NO production measured by Griess assay; Western blot for iNOS, COX-2, NF-κB, MAPK, NLRP3 pathway proteins; Molecules 2020 and J Nat Prod 2023

Why This Matters

Coixol's simultaneous engagement of NF-κB, MAPK, and NLRP3 inflammasome pathways provides a mechanistically broader anti-inflammatory profile than single-pathway inhibitors, making it a strategically distinct chemical probe for polypharmacology studies in inflammatory disease models.

• [1] Hu Y, Li J, Chang AK, Li Y, Tao X, Liu X, et al. Coixol Suppresses NF-κB, MAPK Pathways and NLRP3 Inflammasome Activation in Lipopolysaccharide-Induced RAW 264.7 Cells. Molecules. 2020;25(4):894. DOI: 10.3390/molecules25040894. View Source
• [2] Cui E, Qian S, Li J, Jiang X, et al. Discovery of Coixol Derivatives as Potent Anti-inflammatory Agents. J Nat Prod. 2023;86(8):1950-1959. DOI: 10.1021/acs.jnatprod.3c00309. View Source

Research and Industrial Application Scenarios

CNS Screening: Muscle Relaxant and Anticonvulsant Lead Optimization

For academic and industrial CNS pharmacology programs seeking centrally acting muscle relaxants or broad-spectrum anticonvulsants with improved potency, 6-methoxy-3aH-2,1-benzoxazol-3-one (coixol) provides a quantifiably differentiated starting scaffold. Head-to-head data demonstrate ~2-fold greater thiopental sleep potentiation and ~1.5-fold greater PTZ anticonvulsant potency relative to chlorzoxazone at matched intraperitoneal doses in rodents [1]. This allows direct dose-response benchmarking against a clinically established reference compound within the same experiment, reducing inter-laboratory variability in SAR campaigns. Researchers should prioritize this compound when the experimental objective is to dissect the structural determinants (6-OCH₃ vs. 5-Cl) that govern differential activity in GABAergic, glycinergic, or polysynaptic reflex pathways.

Agricultural BNI Research Reference Standard

In agricultural and environmental science laboratories studying biological nitrification inhibition for sustainable nitrogen management, MBOA is the only chemically defined single molecule from maize with a validated ED₅₀ (0.76 μM against N. europaea) and a quantified fractional contribution (~50% of total maize root exudate BNI activity) [2]. Its demonstrated dual-enzyme blockade (ammonia monooxygenase + hydroxylamine oxidoreductase) provides a mechanistic benchmark for screening synthetic BNI candidates or evaluating BNI trait expression in genetically modified crops. Procurement of high-purity MBOA is essential for calibrating the recombinant N. europaea pHLUX20 bioluminescence assay and for use as a positive control in soil incubation nitrification suppression experiments.

Multi-Target Neuroprotective Drug Discovery

Neuroscience groups pursuing multi-target-directed ligands (MTDLs) for Alzheimer's disease should consider coixol as a mechanistically privileged scaffold. It inhibits AChE with an IC₅₀ of 3.63 ± 1.2 μM while simultaneously disrupting Aβ₁₋₄₂ protofibril structural integrity through stable binding interactions confirmed by GaMD simulations [3]. This dual activity—enzyme inhibition plus anti-aggregation—differentiates coixol from single-mechanism AChE inhibitors (e.g., donepezil, tacrine) and from amyloid-targeting antibodies. The scaffold is suitable for medicinal chemistry derivatization aimed at improving AChE potency while retaining Aβ-disrupting properties, with the parent compound serving as the reference control in all derivative screening panels.

Botanical Fungicide Development Against Fusarium and Rhizoctonia

For agrochemical and botanical pesticide research targeting soil-borne fungal pathogens, 6-MBOA (coixol) has demonstrated the highest potency rank among naturally occurring benzoxazolones and pineal indoles against Fusarium oxysporum, Rhizoctonia solani, and Coprinus comatus [4]. Its superiority over the unsubstituted parent BOA scaffold is attributed to the lipophilic and electronic contributions of the 6-methoxy group [5]. Researchers synthesizing benzoxazolone-based fungicide candidates should use 6-MBOA as the benchmark active control, particularly in structure-activity relationship (SAR) studies exploring substituent effects at the 6-position on antifungal spectrum breadth and potency against agronomically relevant Fusarium species.

Application

Selection Property

Validation Focus

CNS sedative/anticonvulsant pathway screening

6-OCH₃ benzoxazolone scaffold with differential endpoint profile vs chlorzoxazone

Model-dependent endpoint differentiation; dose-response benchmarking in rodent models

BNI assay calibration

Defined ED₅₀ against N. europaea and dominant fractional BNI contribution

Recombinant luminescent bioassay standardization; soil incubation endpoint control

Multi-target neuroprotection lead discovery

Dual AChE inhibition and Aβ protofibril disruption

SH-SY5Y neuroprotection assay endpoints; molecular dynamics simulation review

Antifungal SAR studies

Highest potency rank among tested benzoxazolones and pineal indoles

Petri plate antifungal growth inhibition endpoints; SAR at 6-position

• [1] Gomita Y, Ichimaru Y, Moriyama M, Fukamachi K, Uchikoba K, Araki Y. Behavioral and EEG effects of coixol (6-methoxybenzoxazolone), one of the components in Coix Lachryma-Jobi L. var. ma-yuen Stapf. Nihon Yakurigaku Zasshi. 1981 Mar;77(3):245-59. Japanese. PMID: 7052357. View Source
• [2] Otaka J, Subbarao GV, Jiang M, Ono H, Yoshihashi T. Isolation and characterization of the hydrophilic BNI compound, 6-methoxy-2(3H)-benzoxazolone (MBOA), from maize roots. Plant and Soil. 2023;489:341-359. DOI: 10.1007/s11104-023-06021-7. View Source
• [3] Amen Y, Othman A, Sayed AM, El-Damasy AK, Mira A. Neuroprotective activities of coixol: in vitro and in silico studies. Nat Prod Res. 2025 Apr 26. DOI: 10.1080/14786419.2025.2498076. PMID: 40286333. View Source
• [4] Wang HX, Ng TB. Demonstration of antifungal and anti-human immunodeficiency virus reverse transcriptase activities of 6-methoxy-2-benzoxazolinone and antibacterial activity of the pineal indole 5-methoxyindole-3-acetic acid. Comp Biochem Physiol C Toxicol Pharmacol. 2002 Jun;132(2):261-8. DOI: 10.1016/s1532-0456(02)00071-6. PMID: 12106902. View Source
• [5] Bravo HR, Copaja SV, Lazo W. Antimicrobial activity of natural 2-benzoxazolinones and related derivatives. J Agric Food Chem. 1997;45(8):3255-3257. DOI: 10.1021/jf9608581. View Source